Cas no 1070761-76-0 (3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid)
1070761-76-0 structure
Product Name:3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid
CAS No:1070761-76-0
MF:C9H6F4O2
MW:222.136356830597
CID:4570300
PubChem ID:57457765
Update Time:2025-07-31
3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid
- AT12885
- 3-fluoro-2-methyl-4-trifluoromethylbenzoic acid
- Z1795817935
- 3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid
-
- Inchi: 1S/C9H6F4O2/c1-4-5(8(14)15)2-3-6(7(4)10)9(11,12)13/h2-3H,1H3,(H,14,15)
- InChI Key: JECYHAUUPAXQEF-UHFFFAOYSA-N
- SMILES: FC1=C(C(F)(F)F)C=CC(C(=O)O)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 251
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3
3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B436553-10mg |
3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic Acid |
1070761-76-0 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B436553-50mg |
3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic Acid |
1070761-76-0 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B436553-100mg |
3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic Acid |
1070761-76-0 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-138594-0.05g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 0.05g |
$226.0 | 2023-11-13 | |
| Enamine | EN300-138594-0.1g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 0.1g |
$337.0 | 2023-11-13 | |
| Enamine | EN300-138594-0.25g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 0.25g |
$481.0 | 2023-11-13 | |
| Enamine | EN300-138594-0.5g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 0.5g |
$758.0 | 2023-11-13 | |
| Enamine | EN300-138594-1.0g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 1g |
$971.0 | 2023-06-06 | |
| Enamine | EN300-138594-2.5g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 2.5g |
$1903.0 | 2023-11-13 | |
| Enamine | EN300-138594-5.0g |
3-fluoro-2-methyl-4-(trifluoromethyl)benzoic acid |
1070761-76-0 | 95% | 5g |
$2816.0 | 2023-06-06 |
3-Fluoro-2-methyl-4-(trifluoromethyl)benzoic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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